![molecular formula C18H21NO3 B5615288 N-methyl-N-[(5-methyl-2-furyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5615288.png)
N-methyl-N-[(5-methyl-2-furyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
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Overview
Description
Synthesis Analysis
The practical synthesis of structurally related compounds involves multiple steps, including esterification, intramolecular Claisen type reactions, Suzuki−Miyaura reactions, hydrolysis, and amidation, to develop orally active antagonists with specific targeting properties (Ikemoto et al., 2005). Novel methods have been developed for the synthesis of tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, highlighting the efficiency and diversity of the synthetic approaches available for complex heterocyclic compounds (Shaabani et al., 2009).
Molecular Structure Analysis
In the realm of benzazepine derivatives, molecular structure analysis has provided insights into the hydrogen-bonded assembly of such molecules in various dimensions, demonstrating the importance of stereochemistry and molecular interactions in defining the properties and potential applications of these compounds (Guerrero et al., 2014).
Chemical Reactions and Properties
Chemical reactions involving the formation of complex heterocyclic systems such as pyrrolo[1,2-a][1,4]diazocine derivatives have been explored through acid-catalyzed transformations, demonstrating the reactivity and versatility of the furan ring under specific conditions (Stroganova et al., 2016).
Physical Properties Analysis
The synthesis and resolution of related compounds, such as N-[1-methyl-4-(3-methylbenzyl)hexahydro-1H-1,4-diazepin-6-yl]-1H-indazole-3-carboxamide, provide insights into the physical properties such as solubility, melting point, and the ability to form racemic mixtures, which are crucial for understanding the behavior of these compounds under different conditions (Harada et al., 1997).
Chemical Properties Analysis
The study of N-benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides as inhibitors showcases the chemical properties and potential bioactivity of related molecules, emphasizing the role of the heteroaryl fragment in determining the potency of these inhibitors (Allan et al., 2009).
properties
IUPAC Name |
N-methyl-N-[(5-methylfuran-2-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c1-13-7-8-16(22-13)12-19(2)18(20)15-9-10-21-17-6-4-3-5-14(17)11-15/h3-8,15H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJVOJHCUFFBTPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)CN(C)C(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[(5-methyl-2-furyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
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